Cas no 100378-55-0 (5-Propoxy-2-thiophenecarboxaldehyde)
100378-55-0 structure
Product Name:5-Propoxy-2-thiophenecarboxaldehyde
CAS No:100378-55-0
MF:C8H10O2S
MW:170.228801250458
CID:6627205
PubChem ID:112704763
Update Time:2026-03-12
5-Propoxy-2-thiophenecarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Propoxy-2-thiophenecarboxaldehyde
- SCHEMBL16901840
- 100378-55-0
- G74463
-
- Inchi： 1S/C8H10O2S/c1-2-5-10-8-4-3-7(6-9)11-8/h3-4,6H,2,5H2,1H3
- InChI Key： JLUPXYVIBDVBRP-UHFFFAOYSA-N
- SMILES： C1(C=O)SC(OCCC)=CC=1
Computed Properties
- Exact Mass: 170.04015073g/mol
- Monoisotopic Mass: 170.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Density: 1.153±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 147-149 °C(Press: 14 Torr)
5-Propoxy-2-thiophenecarboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P027PDG-100mg |
5-Propoxy-2-thiophenecarboxaldehyde |
100378-55-0 | 97% | 100mg |
$257.00 | 2023-12-27 | |
| 1PlusChem | 1P027PDG-250mg |
5-Propoxy-2-thiophenecarboxaldehyde |
100378-55-0 | 97% | 250mg |
$407.00 | 2023-12-27 | |
| Ambeed | A2250037-100mg |
5-Propoxythiophene-2-carbaldehyde |
100378-55-0 | 98% | 100mg |
$171.0 | 2024-04-26 | |
| Ambeed | A2250037-250mg |
5-Propoxythiophene-2-carbaldehyde |
100378-55-0 | 98% | 250mg |
$286.0 | 2024-04-26 | |
| Ambeed | A2250037-1g |
5-Propoxythiophene-2-carbaldehyde |
100378-55-0 | 98% | 1g |
$649.0 | 2024-04-26 |
5-Propoxy-2-thiophenecarboxaldehyde Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
100378-55-0 (5-Propoxy-2-thiophenecarboxaldehyde) Related Products
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- 62071-22-1(Ethanone, 1-[5-(octadecyloxy)-2-thienyl]-)
- 62071-14-1(2-Thiophenecarboxylic acid, 5-(octadecyloxy)-)
- 62039-57-0(Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]-)
- 62071-20-9(2-Thiophenecarboxaldehyde, 5-(dodecyloxy)-)
- 62071-19-6(2-Thiophenecarboxaldehyde, 5-(hexadecyloxy)-)
- 62071-11-8(2-Thiophenecarboxylic acid, 5-(dodecyloxy)-)
- 62702-62-9(2-Thiophenecarboxaldehyde, 5-(tetradecyloxy)-)
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